N-(3-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)-2-methylpropanamide

• IUPAC Name: N-[3-[4-(3-chlorophenyl)piperazine-1-carbonyl]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C21H24ClN3O2/c1-15(2)20(26)23-18-7-3-5-16(13-18)21(27)25-11-9-24(10-12-25)19-8-4-6-17(22)14-19/h3-8,13-15H,9-12H2,1-2H3,(H,23,26)
• InChI Key: LEFQOXUSRFNPOX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C21H24ClN3O2
• Molecular Weight: 385.9 g/mol

Description

N-(3-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)-2-methylpropanamide, also known as TAK-659, is a small molecule inhibitor that targets the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme in the B-cell receptor signaling pathway, and its inhibition has been shown to be effective in the treatment of various B-cell malignancies.

Mechanism of Action

N-(3-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)-2-methylpropanamide binds to the active site of BTK and inhibits its activity, leading to downstream inhibition of the B-cell receptor signaling pathway. This results in decreased proliferation and survival of B-cell malignancies.
Biochemical and Physiological Effects:
In addition to its effects on B-cell malignancies, this compound has also been shown to have anti-inflammatory effects. It inhibits the production of pro-inflammatory cytokines and chemokines, and has been shown to be effective in preclinical models of rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)-2-methylpropanamide is its specificity for BTK, which reduces the risk of off-target effects. However, its efficacy may be limited by the development of resistance, as has been observed with other BTK inhibitors.

Future Directions

For research on N-(3-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)-2-methylpropanamide include the development of combination therapies with other targeted agents, as well as the investigation of its potential in other B-cell malignancies and autoimmune diseases. Additionally, further studies are needed to better understand the mechanisms of resistance to BTK inhibitors and to develop strategies to overcome it.

Scientific Research Applications

N-(3-{[4-(3-chlorophenyl)-1-piperazinyl]carbonyl}phenyl)-2-methylpropanamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). It has been shown to be effective in inhibiting BTK signaling and inducing apoptosis in B-cell malignancies.